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Compound of Interest

Compound Name:
5-Iodo-2-methylpyrimidin-4(3H)-

one

CAS No.: 111079-41-5

Cat. No.: B034481

Get Quote

Executive Summary & Molecule Profile
5-Iodo-2-methylpyrimidin-4(3H)-one is a critical heterocyclic building block in medicinal

chemistry, particularly valued as a scaffold for palladium-catalyzed cross-coupling reactions

(Suzuki-Miyaura, Sonogashira). Its structure features a pyrimidine core functionalized with a

methyl group at the C2 position and an iodine atom at the C5 position. The iodine substituent

renders the molecule highly reactive toward nucleophilic substitution and organometallic

coupling, while the lactam moiety (4-one) provides hydrogen bond donor/acceptor sites

essential for biological target engagement.
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Property Detail

IUPAC Name 5-Iodo-2-methylpyrimidin-4(3H)-one

Common Synonyms
5-Iodo-2-methyl-4-pyrimidinol; 5-Iodo-2-methyl-

4-hydroxypyrimidine

Molecular Formula

Molecular Weight 236.01 g/mol

CAS Number

Note: Often indexed under tautomer 16076-88-5

or related derivatives; exact CAS varies by

catalog.[1]

Core Scaffold Pyrimidin-4(3H)-one

Synthesis & Preparation Protocols
The most robust route to 5-iodo-2-methylpyrimidin-4(3H)-one involves the electrophilic

iodination of the commercially available precursor, 2-methylpyrimidin-4(3H)-one. This approach

avoids the use of unstable iodinated starting materials and allows for late-stage

functionalization.

Primary Synthetic Route: Electrophilic Iodination
Mechanism: The reaction proceeds via an electrophilic aromatic substitution (

) mechanism. The electron-rich C5 position of the pyrimidinone ring attacks the electrophilic
iodine species generated in situ.

Reagents:

Substrate: 2-Methylpyrimidin-4(3H)-one (CAS 2941-23-3)

Iodinating Agent: Iodine (

) or N-Iodosuccinimide (NIS)

Base/Solvent: Aqueous NaOH (Green method) or DMF (for NIS)
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Detailed Protocol (Aqueous

/NaOH Method)
This method is favored for its scalability and "green" profile, minimizing organic solvent waste.

Dissolution: Charge a round-bottom flask with 2-methylpyrimidin-4(3H)-one (10.0 mmol) and

dissolve in 1M NaOH (20 mL). Ensure the solution is clear (formation of the sodium salt).

Addition: Cool the solution to 0–5 °C. Add Iodine (

) (11.0 mmol) portion-wise over 15 minutes. The dark color of iodine should fade as it reacts.

Reaction: Stir at room temperature for 2–4 hours. Monitor by TLC (Ethyl Acetate/Methanol

9:1) or LC-MS.[2][3] The starting material (

) converts to the less polar iodinated product (

).

Quench & Isolation: Acidify the mixture carefully with Acetic Acid or 1M HCl to pH ~5–6. The

product will precipitate as a white to off-white solid.

Purification: Filter the solid, wash with cold water (2 x 10 mL) and 10% sodium thiosulfate

solution (to remove trace

). Recrystallize from Ethanol/Water if necessary.

Start:
2-Methylpyrimidin-4(3H)-one

Add 1M NaOH
(Form Na-Salt)

Add I2 (Solid)
0-5°C, Stir 3h

Acidify (pH 5-6)
Precipitation

Filtration & Wash
(H2O / Na2S2O3)

Product:
5-Iodo-2-methylpyrimidin-4(3H)-one

Click to download full resolution via product page

Caption: Step-by-step workflow for the aqueous iodination of 2-methylpyrimidin-4(3H)-one.

Spectroscopic Characterization
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The introduction of the iodine atom at C5 induces distinct shifts in the NMR spectra compared

to the non-iodinated precursor.

Nuclear Magnetic Resonance (NMR) Data
Solvent: DMSO-

is recommended due to the poor solubility of pyrimidinones in

.

H NMR (Proton)

Position
Shift (

ppm)
Multiplicity Integral

Diagnostic
Note

NH (N3) 12.5 – 13.0 Broad Singlet 1H

Exchangeable

with

. Indicates

lactam form.

H-6 8.35 – 8.50 Singlet 1H

Key Diagnostic:

Significant

downfield shift

vs. precursor

(typically ~7.8

ppm) due to the

adjacent Iodine

and Nitrogen.

CH

(C2)
2.30 – 2.40 Singlet 3H

Characteristic

methyl group on

the pyrimidine

ring.

C NMR (Carbon)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034481?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position
Shift (

ppm)
Assignment Structural Insight

C-4 160.0 – 162.0 C=O (Carbonyl)

Consistent with

amide/lactam

carbonyl.

C-2 156.0 – 158.0 C=N (Imine-like)
C2 position flanked by

two nitrogens.

C-6 152.0 – 154.0 CH
Deshielded aromatic

carbon.

C-5 70.0 – 85.0 C-I

Critical Diagnostic:

Upfield shift due to the

"Heavy Atom Effect"

of Iodine. Normal

aromatic C-H is ~110-

120 ppm.

CH 21.0 – 22.0 Methyl Standard methyl shift.

Mass Spectrometry (MS)[2]
Ionization Mode: ESI (+) (Electrospray Ionization, Positive mode)

Molecular Ion

: Calculated: 236.99; Observed: 237.0

Fragmentation: Loss of Iodine (

) may be observed at high collision energies.

Infrared Spectroscopy (FT-IR)
: 3100–3200 cm

(Broad stretch, lactam NH).
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: 1650–1680 cm

(Strong amide carbonyl stretch).

: 1550–1600 cm

(Pyrimidine ring skeletal vibrations).

Structural Analysis: Tautomerism
A critical aspect of working with 5-iodo-2-methylpyrimidin-4(3H)-one is understanding its

tautomeric equilibrium. In solution, the molecule exists in equilibrium between the lactam (keto)

and lactim (enol) forms.

Solid State & Polar Solvents (DMSO, MeOH): Predominantly the Lactam (4-one) form.

Basic Conditions / Silylation: Trapped as the Lactim (O-substituted) form.

This equilibrium dictates reactivity:

N-Alkylation:[4] Occurs at N3 under neutral/basic conditions.

O-Alkylation: Favored with silver salts or specific hard electrophiles.

Lactam Form (Major)
Pyrimidin-4(3H)-one

(Polar Solvents)

Lactim Form (Minor)
Pyrimidin-4-ol

(Gas Phase / Non-polar)

 Tautomerization 

Click to download full resolution via product page

Caption: Equilibrium between the dominant lactam form (left) and the lactim form (right).

Applications in Drug Discovery[4]
The 5-iodo-2-methylpyrimidin-4(3H)-one scaffold serves as a versatile "linchpin" in

convergent synthesis.

Suzuki-Miyaura Coupling: The C5-Iodine bond is highly labile toward Pd(0) oxidative

addition. It couples readily with aryl/heteroaryl boronic acids to install biaryl systems common
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in kinase inhibitors.

Sonogashira Coupling: Reaction with terminal alkynes yields 5-alkynylpyrimidines,

precursors to fused bicyclic systems (e.g., pyrrolopyrimidines).

Heck Reaction: Coupling with acrylates or styrenes to extend the carbon chain.

Reactivity Map

5-Iodo-2-methylpyrimidin-4(3H)-one

Suzuki Coupling
(Ar-B(OH)2, Pd(0))
-> 5-Aryl derivatives

Sonogashira Coupling
(R-C≡CH, CuI, Pd(0))

-> 5-Alkynyl derivatives

POCl3 Treatment
-> 4-Chloro-5-iodo-2-methylpyrimidine

(Activated for SNAr)

Click to download full resolution via product page

Caption: Primary synthetic transformations accessible from the 5-iodo scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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